4,6-Dichloroisophthalic acid
Overview
Description
4,6-Dichloroisophthalic acid (DCIPA) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. DCIPA is a white crystalline solid that is soluble in water and organic solvents. It has a molecular formula of C8H4Cl2O4 and a molecular weight of 235.02 g/mol.
Scientific Research Applications
Carbohydrate Recognition and Sensor Development
- Carbohydrate-Binding Boronic Acids : A new class of carbohydrate-binding boronic acids, including 4,6-dichloroisophthalic acid derivatives, has been developed. These compounds have shown promise in complexing glycopyranosides under physiologically relevant conditions, which is significant for cell-surface glycoconjugate recognition. This finding could lead to the design of oligomeric receptors and sensors exploiting multivalency effects for selective recognition of cell-surface glycoconjugates (Dowlut & Hall, 2006).
Polymer Science and Photovoltaic Applications
- Synthesis of Soluble Poly(isothianaphthene) : Research on the synthesis of substituted dithiophthalides, derived from 4,5-dichlorophthalic acid, has led to the development of soluble poly(isothianaphthene) derivatives. These materials, with a band gap of about 1.2 eV, are promising for photovoltaic applications due to their light-harvesting properties and easy processability (Połeć et al., 2003).
Photoelectrochemical Properties and Environmental Applications
- Photoelectrochemical Characterization of Silicon Carbide : The photoelectrochemical properties of single crystalline silicon carbide have been studied, which are relevant for the reductive dehalogenation of organic pollutants. This research has implications for the degradation of halogenated compounds, including those related to 4,6-dichloroisophthalic acid (Schnabel et al., 2001).
Chemical Reactivity and Synthesis
- Reactivity with Nucleophiles : A study focusing on the chemical reactivity of 4,5-dichlorophthalic anhydride, a related compound to 4,6-dichloroisophthalic acid, towards various nucleophiles, has been conducted. This research is important for understanding the synthesis of carboxylic acid derivatives and their potential applications in various industries (Abuelizz et al., 2022).
properties
IUPAC Name |
4,6-dichlorobenzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2O4/c9-5-2-6(10)4(8(13)14)1-3(5)7(11)12/h1-2H,(H,11,12)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJASDYRQBLUXEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1C(=O)O)Cl)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30449721 |
Source
|
| Record name | 4,6-Dichloroisophthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloroisophthalic acid | |
CAS RN |
6660-65-7 |
Source
|
| Record name | 4,6-Dichloroisophthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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